Cas no 186593-79-3 (Heptanoic acid, 2-bromo-, (R)-)

• Product Name: Heptanoic acid, 2-bromo-, (R)-
• CAS No: 186593-79-3
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 3833028
• Update Time: 2026-04-17

Heptanoic acid, 2-bromo-, (R)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-bromo-, (R)-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Heptanoic acid, 2-bromo-, (R)-

Heptanoic acid, 2-bromo-, (R)- (CAS No. 186593-79-3): A Comprehensive Overview in Modern Chemical Research

Heptanoic acid, 2-bromo-, (R)-, identified by its CAS number 186593-79-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of a bromine substituent at the second carbon atom and the (R) configuration adds to its complexity, making it a valuable intermediate in various chemical transformations.

The compound belongs to the class of α-bromo carboxylic acids, which are widely utilized in the synthesis of chiral compounds and have been explored for their role in asymmetric synthesis. The (R) configuration, specifically, is crucial in pharmaceutical applications where enantiomeric purity can significantly influence the biological activity of a drug. This specificity makes Heptanoic acid, 2-bromo-, (R)- a compound of interest for researchers aiming to develop enantiomerically pure pharmaceuticals.

In recent years, there has been a surge in research focusing on the development of novel synthetic routes for chiral compounds. The brominated derivative of heptanoic acid has been particularly studied for its utility in constructing complex molecular architectures. For instance, it serves as a key intermediate in the synthesis of β-lactam antibiotics, which are critical in modern medicine due to their effectiveness against a broad spectrum of bacterial infections. The bromine atom at the second carbon provides a handle for further functionalization, allowing chemists to introduce additional groups or modify existing ones with precision.

The compound's reactivity also makes it valuable in cross-coupling reactions, which are fundamental to constructing carbon-carbon bonds in organic synthesis. Techniques such as Suzuki-Miyaura and Heck couplings have been employed using Heptanoic acid, 2-bromo-, (R)- as a precursor to create more intricate molecules. These reactions are not only pivotal in pharmaceutical synthesis but also extend to materials science, where complex polymers and coatings are developed.

Advances in computational chemistry have further enhanced the understanding and application of this compound. Molecular modeling studies have provided insights into its interactions with other molecules, aiding researchers in designing more effective synthetic strategies. Additionally, computational methods have been used to predict the outcomes of reactions involving Heptanoic acid, 2-bromo-, (R)-, reducing the need for extensive experimental trials and thus optimizing research timelines.

The pharmaceutical industry has also seen significant benefits from the use of this compound. Enantiomerically pure carboxylic acids are essential for developing drugs with high selectivity and low toxicity. For example, studies have shown that derivatives of brominated heptanoic acids exhibit promising biological activities when used as intermediates in drug synthesis. These findings highlight the importance of having access to high-quality chiral building blocks like Heptanoic acid, 2-bromo-, (R)-.

In conclusion, Heptanoic acid, 2-bromo-, (R)- (CAS No. 186593-79-3) is a versatile and highly valuable compound in modern chemical research. Its unique structural features and reactivity make it indispensable in synthetic chemistry, particularly in the development of chiral pharmaceuticals and advanced materials. As research continues to evolve, the applications of this compound are expected to expand further, driven by ongoing advancements in synthetic methodologies and computational chemistry.